![molecular formula C30H26N2OS B5056991 3-[(1-hexyl-1H-benzimidazol-2-yl)thio]-7H-benzo[de]anthracen-7-one](/img/structure/B5056991.png)
3-[(1-hexyl-1H-benzimidazol-2-yl)thio]-7H-benzo[de]anthracen-7-one
Overview
Description
Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole . It’s a heterocyclic aromatic compound that’s known for its versatile properties and uses in various fields . Benzo[de]anthracen-7-one is another aromatic compound that’s part of the larger family of polycyclic aromatic hydrocarbons . These compounds are often studied for their interesting chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy . These techniques can provide detailed information about the compound’s molecular structure .Chemical Reactions Analysis
The chemical reactions involving benzimidazole and benzo[de]anthracen-7-one derivatives can be quite complex, often involving multiple steps and various types of reactions . These reactions can be analyzed using a variety of techniques, including spectroscopic analysis and computational chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of benzimidazole and benzo[de]anthracen-7-one derivatives can be analyzed using a variety of techniques, including spectroscopic analysis, solubility tests, and computational chemistry .Mechanism of Action
The mechanism of action of benzimidazole and benzo[de]anthracen-7-one derivatives can vary widely depending on the specific compound and its intended use . For example, some benzimidazole derivatives are known to have biological activity, such as anticancer, anti-HIV, anticonvulsant, antimalarial, anti-inflammatory, enzymatic inhibition, antiviral, antioxidant, antifungal, and antibacterial activities .
Safety and Hazards
Future Directions
The study of benzimidazole and benzo[de]anthracen-7-one derivatives is a vibrant field of research with many potential future directions . These could include the development of new synthetic methods, the discovery of new biological activities, and the exploration of new applications in fields like materials science and nanotechnology .
properties
IUPAC Name |
3-(1-hexylbenzimidazol-2-yl)sulfanylbenzo[b]phenalen-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26N2OS/c1-2-3-4-9-19-32-26-16-8-7-15-25(26)31-30(32)34-27-18-17-21-20-11-5-6-12-22(20)29(33)24-14-10-13-23(27)28(21)24/h5-8,10-18H,2-4,9,19H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNBNHZCORHAMGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=CC=CC=C2N=C1SC3=C4C=CC=C5C4=C(C=C3)C6=CC=CC=C6C5=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H26N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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